
Paxalisib clinical response versus PI3K pathway
mutation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Paxalisib

CAS No.: 1382979-44-3

Cat. No.: S528760

Get Quote

Paxalisib's Mechanism and Key Characteristics

Paxalisib is an oral, brain-penetrant small molecule inhibitor that targets the PI3K/AKT/mTOR signaling

pathway. The table below outlines its core characteristics and known mechanisms of action [1] [2] [3].

Feature Description

Primary Target Class I PI3K (Pan-isoform inhibitor) [3].

Secondary Target mTOR (making it a dual PI3K/mTOR inhibitor) [2].

Key Distinctive
Feature

Designed for enhanced penetration of the blood-brain barrier (BBB) [2].

Upstream Inhibition Acts upstream of both mTOR complex 1 (mTORC1) and mTORC2, fully
inhibiting their activation [2].

Clinical and Preclinical Efficacy Data

The following tables consolidate the available data on paxalisib's performance across different tumor types

and study models.
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Table 1: Clinical Trial Data (Glioblastoma) Source: GBM AGILE, a global phase 2/3 adaptive platform

trial (NCT03970447) [1].

Patient Population Comparator
Median Overall
Survival
(Months)

Key Finding

Newly Diagnosed

Unmethylated MGMT
GBM

Standard of

Care

15.54 vs. 11.89 3.8-month OS improvement; FDA

indicated this could support standard
approval [1].

Table 2: Preclinical and Early Clinical Data (Other Cancers) Data from early-stage studies and research

presentations [2].

Cancer Type / Model Study Type Key Finding / Combination Partner

Atypical
Teratoid/Rhabdoid Tumor
(AT/RT)

Preclinical
(Orthotopic

Xenograft)

Single-agent paxalisib slowed tumor growth and
significantly extended survival (e.g., from 40 to 54

days in one model) [2].

AT/RT Preclinical (In

Vitro & In Vivo)

Synergistic effect when combined with the HDAC

inhibitor RG2833, leading to decreased cell growth
and increased apoptosis [2].

Breast Cancer (Brain
Metastases)

Preclinical Data
Presented

Showed potential for evaluation in breast cancer,
with noted synergistic activity in combination with

immunotherapy [1].

PI3K Pathway Mutations and Inhibitor Response

While the specific data for paxalisib is limited, the broader context of how PI3K pathway mutations

influence inhibitor response is critical for your analysis. The PI3K/AKT/mTOR pathway is one of the most

frequently dysregulated pathways in cancer [4]. The diagram below illustrates the core pathway and key

biomarkers.
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The most critical biomarkers for predicting response to PI3Kα inhibitors like alpelisib are activating

mutations in the PIK3CA gene (which encodes the p110α catalytic subunit) and the loss of the PTEN

tumor suppressor [5] [3] [6]. In contrast, paxalisib is a pan-PI3K inhibitor, meaning it is not selective for
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the p110α isoform mutated in these cancers. Its activity is linked to broad suppression of the pathway, and its

primary clinical differentiator is its ability to cross the blood-brain barrier [2].

Interpretation and Research Implications

For researchers and drug development professionals, the data suggests:

Primary Indication: Paxalisib's most advanced clinical application is in newly diagnosed
unmethylated MGMT glioblastoma. The reported 3.8-month overall survival benefit is a significant

signal in this aggressive cancer [1].
Mechanistic Rationale for Combinations: Preclinical data in AT/RT models provides a strong

rationale for combining paxalisib with other agents, such as HDAC inhibitors, to overcome the limited
durability of single-agent therapy and enhance apoptosis [2].

Evidence Gap: A direct, clinical-level comparison of paxalisib's efficacy stratified by specific PI3K
pathway mutations (such as PIK3CA, PTEN, AKT) is not available in the searched literature. This

represents a key area for further investigation.

To obtain the mutation-specific response data you're looking for, I recommend consulting clinical trial

registries (ClinicalTrials.gov) for detailed protocols and searching for subsequent publications from the

research groups involved in the GBM-AGILE trial or other paxalisib studies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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